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Compound of Interest

Compound Name: Mal-amide-PEG2-oxyamine

Cat. No.: B8115799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mal-amide-PEG2-oxyamine is a heterobifunctional crosslinker designed for the precise and

efficient labeling of proteins and other biomolecules. This reagent is particularly valuable for

creating complex bioconjugates, such as antibody-drug conjugates (ADCs), PROTACs, and

multimodal imaging probes. Its unique structure incorporates two distinct reactive moieties—a

maleimide group and an oxyamine group—separated by a short, hydrophilic polyethylene

glycol (PEG) spacer.

The maleimide group facilitates covalent attachment to free sulfhydryl (thiol) groups, commonly

found in cysteine residues, through a stable thioether bond.[1] This reaction is highly selective

within a pH range of 6.5-7.5. The oxyamine group allows for chemoselective ligation to

carbonyl groups (aldehydes or ketones), forming a stable oxime linkage.[1] The dual-reactivity

of Mal-amide-PEG2-oxyamine enables orthogonal or sequential conjugation strategies,

allowing for the site-specific introduction of two different molecules onto a protein. The PEG2

spacer enhances solubility and minimizes steric hindrance during the conjugation process.[1]

These application notes provide detailed protocols for utilizing Mal-amide-PEG2-oxyamine in

protein labeling, with a focus on creating well-defined bioconjugates.
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The core reactivity of Mal-amide-PEG2-oxyamine lies in its two functional groups, enabling a

two-step, orthogonal labeling strategy.
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Step 1: Maleimide-Thiol Conjugation

Step 2: Oxyamine-Carbonyl Ligation

Protein-SH (Cysteine)

Protein-S-Linker-oxyamine

pH 6.5-7.5

  Mal-amide-PEG2-oxyamine

Protein-S-Linker-ON=CH-Payload

pH 4.0-5.0

Payload-CHO (Aldehyde)
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Start: Prepare Protein Solution

Optional: Reduce Disulfides with TCEP

Conjugate Protein-SH + Linker (pH 7.2-7.5)

Desalt to Remove TCEP Prepare Mal-amide-PEG2-oxyamine Stock

Purify Protein-Linker Conjugate (SEC/Dialysis)

Characterize Conjugate (MS, UV-Vis)

End: Purified Protein-Linker
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Start: Purified Protein-Linker

Buffer Exchange to pH 4.5

Ligate Protein-Linker + Payload

Prepare Carbonyl-Payload Stock

Purify Final Conjugate (SEC/Dialysis)

Characterize Final Conjugate (DAR, Purity, Activity)

End: Final Bioconjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8115799#mal-amide-peg2-oxyamine-for-protein-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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